Cas no 1498780-38-3 (1-(3-Aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-(3-Aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one
• CAS No: 1498780-38-3
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 4771902
• Update Time: 2025-11-05

1-(3-Aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one
• 1-(3-aminoazetidin-1-yl)-2-thiophen-2-ylethanone
• 1-(3-Aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one

• Inchi： 1S/C9H12N2OS/c10-7-5-11(6-7)9(12)4-8-2-1-3-13-8/h1-3,7H,4-6,10H2
• InChI Key： FVKUDZKWIGVGLF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CC(C1)N)=O

Computed Properties

• Exact Mass: 196.06703418 g/mol
• Monoisotopic Mass: 196.06703418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.6
• Molecular Weight: 196.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-(3-Aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one

Market Research and Analysis of 1-(3-Aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one in the Chemical-Biomedical Field

The compound 1-(3-Aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one, identified by the CAS registry number 1498780-38-3, has emerged as a significant molecule in the chemical-biomedical field. This compound has garnered attention due to its potential applications in drug development, particularly in the design of bioactive molecules with therapeutic properties.

Recent studies have highlighted the structural uniqueness of this compound, which combines an azetidine ring with a thiophene moiety. This combination is believed to confer unique pharmacokinetic properties, making it a promising candidate for further exploration in preclinical and clinical settings. The molecule's ability to interact with various biological targets, such as enzymes and receptors, has been extensively investigated in academic and industrial research.

Market demand for this compound is driven by its role as an intermediate in the synthesis of more complex bioactive molecules. Pharmaceutical companies and research institutions are increasingly seeking suppliers capable of providing high-purity samples of 1-(3-Aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one to support their R&D activities. Additionally, the growing interest in heterocyclic compounds for drug discovery has further fueled the demand for this molecule.

The global supply chain for this compound is characterized by a limited number of specialized chemical manufacturers who possess the expertise to synthesize it at scale. Key suppliers are located in regions with strong chemical manufacturing capabilities, such as Asia-Pacific and Europe. These suppliers are often engaged in long-term partnerships with pharmaceutical companies to ensure a steady supply of this critical intermediate.

In terms of market trends, there is a noticeable shift toward sustainable and cost-effective synthesis methods for this compound. Researchers are exploring green chemistry approaches to reduce the environmental impact of its production while maintaining high yields and purity levels. This focus on sustainability is expected to influence future procurement strategies within the industry.

In conclusion, 1-(3-Aminoazetidin-1-yl)-2-(thiophen-2-yl)ethan-1-one represents a valuable asset in the chemical-biomedical landscape, with significant potential for advancing drug development efforts. As demand continues to grow, both suppliers and end-users are likely to prioritize innovation in synthesis methodologies and sustainable practices to meet the evolving needs of the market.